Cas no 2172612-60-9 (4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylbut-2-enoic acid)

• Product Name: 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylbut-2-enoic acid
• CAS No: 2172612-60-9
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6131851
• PubChem ID: 165514392
• Update Time: 2025-05-20

4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylbut-2-enoic acid
• 4-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)-2-methylbut-2-enoic acid
• EN300-1530146
• 2172612-60-9

• Inchi： 1S/C26H28N2O5/c1-17(23(29)30)11-14-27-24(31)26(12-6-13-26)16-28-25(32)33-15-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-5,7-11,22H,6,12-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)/b17-11+
• InChI Key： FGSMXIBVZGZDES-GZTJUZNOSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)NC/C=C(/C(=O)O)\C

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylbut-2-enoic acid

4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylbut-2-enoic acid: A Comprehensive Overview

The compound with CAS No. 2172612-60-9, named 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylbut-2-enoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclobutyl ring, and a formamide moiety. The presence of these functional groups makes it a versatile molecule with applications in peptide synthesis, drug delivery systems, and as a building block for more complex molecules.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging the unique properties of the Fmoc group. The Fmoc group is widely recognized for its stability under basic conditions and its ability to act as a protecting group during peptide synthesis. This has made it an invaluable tool in solid-phase synthesis, where it is used to protect amino groups during the assembly of peptides. The integration of the Fmoc group into this compound underscores its potential as a key intermediate in peptide-based drug development.

The cyclobutyl ring within the structure introduces rigidity and strain, which can significantly influence the molecule's reactivity and bioavailability. Recent studies have shown that strained rings like cyclobutane can enhance the pharmacokinetic properties of drugs by improving their absorption and distribution. This makes the compound an attractive candidate for drug design, particularly in the development of small-molecule inhibitors and modulators.

The formamide moiety present in this compound adds another layer of functionality. Formamide groups are known for their ability to participate in hydrogen bonding, which can enhance solubility and bioavailability. Additionally, formamide derivatives have been explored for their potential in medicinal chemistry, including their role as ligands in metalloenzyme inhibition.

Recent research has also focused on the synthesis and characterization of this compound using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have allowed for greater control over the reaction conditions, leading to higher yields and purer products. Furthermore, computational studies have been conducted to predict the molecule's behavior in various biological systems, providing valuable insights into its potential applications.

In terms of applications, this compound holds promise in several areas. Its role as an intermediate in peptide synthesis is well-established, but its potential extends beyond this traditional application. For instance, it could serve as a precursor for the development of novel antibiotics or anticancer agents. The integration of multiple functional groups within its structure allows for modular synthesis, enabling chemists to tailor its properties for specific therapeutic purposes.

Another area where this compound shows potential is in drug delivery systems. The combination of its functional groups could enable the creation of targeted drug delivery vehicles that enhance drug efficacy while minimizing side effects. For example, the Fmoc group could be used to protect sensitive drug molecules during transit through biological barriers, ensuring their safe delivery to target sites.

Moreover, recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing this compound. Researchers are increasingly focusing on reducing waste and improving energy efficiency during chemical processes. By adopting these practices, the production of this compound can become more environmentally friendly while maintaining high standards of quality.

In conclusion, 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylbut-2-enoic acid is a multifaceted molecule with immense potential across various domains of chemistry and pharmacology. Its unique structure combines several functional groups that offer versatility and functionality, making it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and improvements in synthesis techniques, this compound is poised to play an increasingly important role in advancing modern medicine and chemical innovation.